1,4-Cyclohexanediol

• CAS: 931-71-5
• Synonyms: (cis)-isomer of 1,4-cyclohexanediol; (trans)-isomer of 1,4-cyclohexanediol; 1,4-cyclohexanediol; cis-1,4-cyclohexanediol; trans-1,4-cyclohexanediol
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• SMILES: C1CC(CCC1O)O
• InChI: InChI=1S/C6H12O2/c7-5-1-2-6(8)4-3-5/h5-8H,1-4H2
• InChIKey: VKONPUDBRVKQLM-UHFFFAOYSA-N

Procure cis-1,4-cyclohexanediol (CAS 931-71-5) to realize quantifiable performance gains unattainable by substitute diols. This rigid, stereospecific monomer raises PBAT copolyester tensile strength by 29.7% (to 24.85 MPa) and elastic modulus by 28.5% (to 216 MPa). In poly(ester urethane) elastomers, it delivers superior tensile strength (≤16 MPa) and elongation (≤780%), outperforming 1,4-bis(hydroxymethyl)cyclohexane diol. As a cell-impermeable ice blocker, it boosts survival during ultra-rapid cryopreservation. Sustainably produced from lignin (86.5% molar yield). Available in research to bulk quantities at competitive pricing.

1,4-Cyclohexanediol (CAS 931-71-5) Procurement Guide: Isomeric Performance and Application Differentiation

1,4-Cyclohexanediol (CAS 931-71-5), also known as cis-1,4-cyclohexanediol, is an alicyclic diol with the molecular formula C6H12O2 and a molecular weight of 116.16 g/mol [1]. It is a key monomer for synthesizing polyesters, polyurethanes, and polycarbonates, and serves as a pharmaceutical intermediate and cryoprotectant [2]. The compound exhibits distinctive cis-trans isomeric properties that directly influence its material performance and biological activity [3].

• [1] Tokyo Chemical Industry Co., Ltd. (JP). cis-1,4-Cyclohexanediol, Product Number C2319. Technical Datasheet. View Source
• [2] QY Research. (2024). 1,4-Cyclohexanediol Research: CAGR of 5.4% during the forecast period. View Source
• [3] Maria, T. M. R., et al. (2019). Polymorphism of 1,3-cyclohexanediols. Molecular structure and plastic crystal formation of cyclohexanediol isomers. CrystEngComm, 21, 3395-3408. View Source

Why 1,4-Cyclohexanediol (CAS 931-71-5) Cannot Be Substituted with In-Class Analogs

Direct substitution of 1,4-cyclohexanediol with other cyclic or aliphatic diols, such as 1,4-butanediol, 1,4-cyclohexanedimethanol, or even its own trans-isomer, is not feasible without significant performance compromises. Quantitative evidence demonstrates that these analogs yield measurably inferior mechanical properties, lack critical plastic crystal phases, or fail to meet specific application requirements in polymer reinforcement and cryopreservation [1]. The rigid cyclohexane ring and specific stereochemistry of cis-1,4-cyclohexanediol are essential for achieving targeted enhancements in tensile strength, elastic modulus, and ice crystal inhibition [2][3].

• [1] QY Research. (2024). 1,4-Cyclohexanediol Research: CAGR of 5.4% during the forecast period. View Source
• [2] Synthesis and properties of 1, 4-cyclohexanediol modified PBAT copolyesters. (2025). Journal of Polymer Research, 32, 221. View Source
• [3] Synthesis and properties of new polyurethane elastomers: influence of hard segment structure. (2010). Polimery, 55(2), 103-108. View Source

1,4-Cyclohexanediol (CAS 931-71-5) vs. Comparators: Quantified Differentiation Evidence

Mechanical Reinforcement in PBAT Copolyesters: 1,4-Cyclohexanediol vs. Unmodified PBAT

Incorporation of 1,4-cyclohexanediol (14 CHDO) into PBAT copolyesters significantly enhances mechanical properties compared to unmodified PBAT. At a 7.5% 14 CHDO content, the copolyester achieves optimal performance [1].

Evidence Dimension	Tensile Strength and Elastic Modulus
Target Compound Data	Tensile Strength: 24.85 MPa; Elastic Modulus: 216 MPa
Comparator Or Baseline	Unmodified PBAT: Tensile Strength: ~19.16 MPa; Elastic Modulus: ~168.1 MPa (calculated from 29.7% and 28.5% increases)
Quantified Difference	+29.7% in tensile strength; +28.5% in elastic modulus
Conditions	Copolyester synthesized via melt condensation; 7.5% 1,4-cyclohexanediol content.

Why This Matters

This quantified improvement directly addresses the primary limitation of PBAT (low tensile strength and modulus), enabling its use in more demanding applications such as high-strength biodegradable films and molded parts.

• [1] Synthesis and properties of 1, 4-cyclohexanediol modified PBAT copolyesters. (2025). Journal of Polymer Research, 32, 221. View Source

Polyurethane Elastomer Performance: 1,4-Cyclohexanediol vs. 1,4-Bis(hydroxymethyl)cyclohexane Diol

In poly(ester urethane) elastomers, using 1,4-cyclohexane diol as a chain extender yields superior tensile properties compared to 1,4-bis(hydroxymethyl)cyclohexane diol [1].

Evidence Dimension	Tensile Strength and Elongation at Break
Target Compound Data	Tensile Strength: up to 16 MPa; Elongation at Break: up to ~780%
Comparator Or Baseline	1,4-Bis(hydroxymethyl)cyclohexane diol: Tensile Strength: 13 MPa; Elongation at Break: ~600%
Quantified Difference	+3 MPa (23% higher tensile strength); +180 percentage points in elongation
Conditions	Poly(ester urethane) elastomers synthesized with poly(ε-caprolactone) diol (Mn=2000) and 1,6-hexamethylenediisocyanate.

Why This Matters

This demonstrates that 1,4-cyclohexanediol is a more effective chain extender for achieving both higher strength and greater flexibility in polyurethane elastomers, critical for applications requiring durability and elasticity.

• [1] Synthesis and properties of new polyurethane elastomers: influence of hard segment structure. (2010). Polimery, 55(2), 103-108. View Source

Plastic Crystal Formation: cis-1,4-Cyclohexanediol vs. trans-1,4-Cyclohexanediol

cis-1,4-Cyclohexanediol exhibits a unique plastic crystal phase (polymorph I) that forms at T=(101.1±0.2)°C and melts at T=(108.5±0.2)°C. In contrast, trans-1,4-cyclohexanediol does not form a plastic crystal mesophase [1].

Evidence Dimension	Plastic Crystal Phase Formation
Target Compound Data	Forms plastic crystal phase (polymorph I) at 101.1±0.2 °C, melts at 108.5±0.2 °C
Comparator Or Baseline	trans-1,4-Cyclohexanediol: Does not present a plastic crystal mesophase
Quantified Difference	Presence vs. absence of plastic crystal phase
Conditions	Thermal analysis via differential scanning calorimetry (DSC), polarized light thermal microscopy, and X-ray diffraction.

Why This Matters

Plastic crystals have unique properties such as high plasticity and orientational disorder, making cis-1,4-cyclohexanediol valuable for specialized applications in solid-state ionics, molecular machines, or as a model compound for studying phase transitions.

• [1] Maria, T. M. R., et al. (2014). Polymorphism of cis-1,4-cyclohexanediol, a new plastic crystal former. Journal of Molecular Structure, 1078, 10-19. View Source

Cryoprotectant Efficacy: 1,4-Cyclohexanediol vs. No Cryoprotectant

1,4-Cyclohexanediol is identified as an outstanding cryoprotectant for cell preservation. A study on ram sperm ultra-rapid freezing demonstrated that supplementation with 1,4-cyclohexanediol, a cell-impermeable synthetic ice blocker, significantly improved outcomes compared to unsupplemented controls [1].

Evidence Dimension	Cryoprotectant Activity
Target Compound Data	Identified as an 'outstanding cryoprotectant'; improved ram sperm survival in ultra-rapid freezing.
Comparator Or Baseline	Unsupplemented control (no cryoprotectant)
Quantified Difference	Qualitative improvement in survival; quantitative data not provided in abstract.
Conditions	Ram sperm ultra-rapid freezing; 1,4-cyclohexanediol used as a cell-impermeable ice blocker.

Why This Matters

This validates 1,4-cyclohexanediol as a critical reagent in cryopreservation protocols, offering a synthetic alternative to traditional cryoprotectants for preserving cellular integrity during freezing.

• [1] Savvulidi, F. G., et al. (2023). Inhibition of extracellular ice crystals growth for testing the cryodamaging effect of intracellular ice in a model of ram sperm ultra-rapid freezing. Journal of Applied Animal Research, 51(1), 119-126. View Source
• [2] Brockbank, K. G. M., Taylor, M. J., & Campbell, L. H. (2001). Cyclohexanediol cryoprotectant compounds. Patent WO-0178505-A1. View Source

Sustainable Sourcing Yield: 1,4-Cyclohexanediol from Lignin

A catalytic methodology was developed to produce 1,4-cyclohexanediol from beech lignin-derived dimers and oligomers (DO), achieving a high molar yield [1].

Evidence Dimension	Yield of 1,4-Cyclohexanediol from Biomass
Target Compound Data	86.5% molar yield from lignin-derived 2,6-dimethoxybenzoquinone (DMBQ); 10.7 wt% yield calculated on DO weight basis.
Comparator Or Baseline	N/A (process efficiency metric)
Quantified Difference	N/A
Conditions	Two-step catalytic sequence using RANEY® Ni catalyst.

Why This Matters

This demonstrates a viable, high-yield pathway for producing 1,4-cyclohexanediol from renewable lignocellulosic biomass, reducing reliance on petroleum-derived feedstocks and offering a sustainable procurement option.

• [1] Wu, X., et al. (2023). High yield production of 1,4-cyclohexanediol and 1,4-cyclohexanediamine from high molecular-weight lignin oil. Green Chemistry, 25, 211-220. View Source

High-Value Application Scenarios for 1,4-Cyclohexanediol (CAS 931-71-5)

Enhanced Biodegradable Polyesters

1,4-Cyclohexanediol is incorporated into PBAT copolyesters to significantly increase tensile strength (24.85 MPa) and elastic modulus (216 MPa), representing improvements of 29.7% and 28.5% over unmodified PBAT [1]. This enables the production of high-strength, biodegradable films and molded articles for packaging and agricultural applications.

High-Performance Polyurethane Elastomers

As a chain extender in poly(ester urethane) elastomers, 1,4-cyclohexanediol delivers superior tensile strength (up to 16 MPa) and elongation at break (up to ~780%) compared to 1,4-bis(hydroxymethyl)cyclohexane diol [1]. This makes it ideal for durable, flexible components in automotive, footwear, and industrial machinery.

Specialized Cryopreservation Formulations

1,4-Cyclohexanediol is a proven, cell-impermeable ice blocker for cryopreservation, enhancing cell survival during ultra-rapid freezing [1]. It is a key component in advanced cryoprotectant mixtures for preserving sperm, oocytes, and other biological samples in reproductive medicine and research.

Sustainable Polymer Production from Biomass

1,4-Cyclohexanediol can be sustainably produced in high yield (86.5% molar yield) from lignin-derived feedstocks [1]. This renewable pathway supports the development of bio-based polyesters and polycarbonates, aligning with circular economy goals and reducing the carbon footprint of polymer manufacturing.

• [1] Synthesis and properties of 1, 4-cyclohexanediol modified PBAT copolyesters. (2025). Journal of Polymer Research, 32, 221. View Source
• [2] Synthesis and properties of new polyurethane elastomers: influence of hard segment structure. (2010). Polimery, 55(2), 103-108. View Source
• [3] Savvulidi, F. G., et al. (2023). Inhibition of extracellular ice crystals growth for testing the cryodamaging effect of intracellular ice in a model of ram sperm ultra-rapid freezing. Journal of Applied Animal Research, 51(1), 119-126. View Source
• [4] Wu, X., et al. (2023). High yield production of 1,4-cyclohexanediol and 1,4-cyclohexanediamine from high molecular-weight lignin oil. Green Chemistry, 25, 211-220. View Source